Cas no 59902-28-2 (2-(4-chlorophenyl)-2,4-dimethyl-1,3-dioxolane)
59902-28-2 structure
Product Name:2-(4-chlorophenyl)-2,4-dimethyl-1,3-dioxolane
CAS No:59902-28-2
MF:C11H13ClO2
MW:212.672722578049
CID:1617612
PubChem ID:43113
Update Time:2025-04-21
2-(4-chlorophenyl)-2,4-dimethyl-1,3-dioxolane Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chlorophenyl)-2,4-dimethyl-1,3-dioxolane
- 59902-28-2
- DTXSID20975322
- SCHEMBL9876435
- 2-(p-Chlorophenyl)-2,4-dimethyl-1,3-dioxolane
- 1,3-DIOXOLANE, 2-(p-CHLOROPHENYL)-2,4-DIMETHYL-
-
- Inchi: 1S/C11H13ClO2/c1-8-7-13-11(2,14-8)9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3
- InChI Key: GGLVIOWOIAAAQK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1(C)OCC(C)O1
Computed Properties
- Exact Mass: 212.06049
- Monoisotopic Mass: 212.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.147
- Boiling Point: 274.9°C at 760 mmHg
- Flash Point: 95.5°C
- Refractive Index: 1.512
- PSA: 18.46
2-(4-chlorophenyl)-2,4-dimethyl-1,3-dioxolane Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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